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Compound of Interest

Compound Name:
Bis(4-methylphenyl)

propanedioate

Cat. No.: B089134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available technical

information for Bis(4-methylphenyl) propanedioate. It is important to note that publicly

accessible, peer-reviewed data on this specific compound is limited. The experimental

protocols described herein are proposed based on established principles of organic synthesis

for structurally related compounds and should be regarded as theoretical until validated

experimentally.

Introduction
Bis(4-methylphenyl) propanedioate, also known as di-p-tolyl malonate, is a diaryl malonate

ester. Malonate esters are a well-established class of compounds in organic synthesis,

frequently utilized as versatile building blocks for the formation of carbon-carbon bonds. The

structural motif of Bis(4-methylphenyl) propanedioate, featuring two p-tolyl groups ester-

linked to a central propanedioate core, suggests its potential utility in the synthesis of more

complex molecules, including potential applications in materials science and as a precursor for

pharmacologically active compounds. This guide summarizes the known properties and

proposes synthetic methodologies for this compound.
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Quantitative experimental data for Bis(4-methylphenyl) propanedioate is not extensively

reported in the scientific literature. The following table summarizes basic chemical identifiers

and computed properties.

Property Value Source

CAS Number 15014-23-0 [1]

Molecular Formula C₁₇H₁₆O₄ [1]

Molecular Weight 284.31 g/mol [1]

Exact Mass 284.105 g/mol [1]

IUPAC Name
bis(4-methylphenyl)

propanedioate

Synonyms

di-p-methylphenyl malonate,

Malonsaeure-di-p-tolylester,

Di-p-tolyl-malonat

Proposed Experimental Protocols for Synthesis
Due to the absence of specific published synthesis procedures for Bis(4-methylphenyl)
propanedioate, two plausible experimental protocols are detailed below based on general

methods for the synthesis of diaryl malonates.

Method 1: Reaction of Malonyl Chloride with p-Cresol
This method involves the acylation of p-cresol with malonyl chloride, a common route for the

synthesis of malonate esters.

Reaction Scheme:
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Reactants
Products

Malonyl Chloride

+ Pyridine (Base)
+ Anhydrous Solvent (e.g., THF)

p-Cresol (2 eq.)

Bis(4-methylphenyl) propanedioate

HCl (byproduct)

Click to download full resolution via product page

Caption: Proposed synthesis of Bis(4-methylphenyl) propanedioate via acylation of p-cresol.

Materials:

Malonyl chloride

p-Cresol

Anhydrous pyridine (or another suitable non-nucleophilic base)

Anhydrous tetrahydrofuran (THF) (or another suitable inert solvent)

Hydrochloric acid (1 M aqueous solution)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:
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In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve p-cresol (2.0 equivalents) and anhydrous

pyridine (2.2 equivalents) in anhydrous THF under a nitrogen atmosphere.

Cool the reaction mixture to 0 °C in an ice bath.

Add a solution of malonyl chloride (1.0 equivalent) in anhydrous THF dropwise to the stirred

solution over a period of 30-60 minutes, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of 1 M hydrochloric acid.

Transfer the mixture to a separatory funnel and extract with ethyl acetate.

Wash the organic layer sequentially with 1 M hydrochloric acid, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to yield pure Bis(4-methylphenyl)
propanedioate.

Method 2: Transesterification of Diethyl Malonate with p-
Cresol
This protocol describes a potential transesterification reaction, which is another common

method for preparing esters.[2]

Reaction Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b089134?utm_src=pdf-body
https://www.benchchem.com/product/b089134?utm_src=pdf-body
https://www.researchgate.net/publication/261714150_Transesterification_of_diethyl_malonate_with_benzyl_alcohol_catalysed_by_modified_zirconia_Kinetic_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
Products

Diethyl Malonate

+ Acid Catalyst (e.g., H₂SO₄)
+ Heat (Reflux)

p-Cresol (excess)

Bis(4-methylphenyl) propanedioate

Ethanol (byproduct)

Click to download full resolution via product page

Caption: Proposed transesterification route to Bis(4-methylphenyl) propanedioate.

Materials:

Diethyl malonate

p-Cresol

Sulfuric acid (concentrated) or p-toluenesulfonic acid

Toluene (for azeotropic removal of ethanol)

Sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents for extraction and chromatography

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus, a condenser, and a

magnetic stirrer, add diethyl malonate (1.0 equivalent), a significant excess of p-cresol (e.g.,
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3-5 equivalents), and a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic

acid in toluene.

Heat the mixture to reflux and collect the ethanol-toluene azeotrope in the Dean-Stark trap to

drive the equilibrium towards the product.

Continue the reaction until no more ethanol is collected or TLC analysis indicates the

consumption of the starting material.

Cool the reaction mixture to room temperature and dilute with a suitable organic solvent like

ethyl acetate.

Carefully wash the organic phase with a saturated sodium bicarbonate solution to neutralize

the acid catalyst, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

The excess p-cresol may be removed by vacuum distillation or sublimation, depending on its

physical properties.

Purify the remaining residue by column chromatography on silica gel to obtain the desired

product.

Biological Activity and Signaling Pathways
Currently, there is no information available in the public domain regarding the biological activity

of Bis(4-methylphenyl) propanedioate. Consequently, no signaling pathways involving this

compound have been elucidated. Research into the biological effects of this and structurally

similar compounds could be a potential area for future investigation.

Experimental Workflow Visualization
Given the lack of published experimental studies, a generalized workflow for the synthesis and

characterization of Bis(4-methylphenyl) propanedioate is presented below.
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Synthesis

Characterization

Malonyl Chloride + p-Cresol

Acylation Reaction

Aqueous Workup & Extraction

Column Chromatography

Pure Bis(4-methylphenyl) propanedioate

NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry IR Spectroscopy Purity Analysis (e.g., HPLC)

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of Bis(4-methylphenyl)
propanedioate.

Conclusion
Bis(4-methylphenyl) propanedioate (CAS 15014-23-0) is a chemical entity for which detailed

experimental data is scarce in publicly accessible literature. This guide has provided its

fundamental chemical properties and outlined plausible, detailed synthetic protocols based on

established organic chemistry principles. These proposed methods offer a starting point for
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researchers interested in synthesizing and further investigating the properties and potential

applications of this compound. Future work should focus on the experimental validation of

these synthetic routes, thorough characterization of the compound using modern analytical

techniques, and exploration of its potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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